![molecular formula C15H17N3O2S B4835339 N-(2-furylmethyl)-2-(3-phenylpropanoyl)hydrazinecarbothioamide](/img/structure/B4835339.png)
N-(2-furylmethyl)-2-(3-phenylpropanoyl)hydrazinecarbothioamide
Overview
Description
N-(2-furylmethyl)-2-(3-phenylpropanoyl)hydrazinecarbothioamide, also known as FPHC, is a chemical compound that has been studied for its potential applications in scientific research. This compound has been shown to have interesting biochemical and physiological effects, and its mechanism of action has been investigated in various studies.
Scientific Research Applications
N-(2-furylmethyl)-2-(3-phenylpropanoyl)hydrazinecarbothioamide has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to have anti-tumor activity in various cancer cell lines, including breast cancer, lung cancer, and colon cancer. In addition, N-(2-furylmethyl)-2-(3-phenylpropanoyl)hydrazinecarbothioamide has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Mechanism of Action
The mechanism of action of N-(2-furylmethyl)-2-(3-phenylpropanoyl)hydrazinecarbothioamide is not fully understood, but it is believed to involve the inhibition of the PI3K/Akt/mTOR signaling pathway. This pathway is involved in cell growth and survival, and its dysregulation has been implicated in cancer development and progression. N-(2-furylmethyl)-2-(3-phenylpropanoyl)hydrazinecarbothioamide has also been shown to activate the p38 MAPK signaling pathway, which is involved in stress responses and apoptosis.
Biochemical and Physiological Effects
N-(2-furylmethyl)-2-(3-phenylpropanoyl)hydrazinecarbothioamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis in cancer cells, and inhibit angiogenesis, the formation of new blood vessels that tumors rely on for growth and metastasis. In addition, N-(2-furylmethyl)-2-(3-phenylpropanoyl)hydrazinecarbothioamide has been shown to have anti-inflammatory and antioxidant effects, which may contribute to its anti-tumor activity.
Advantages and Limitations for Lab Experiments
N-(2-furylmethyl)-2-(3-phenylpropanoyl)hydrazinecarbothioamide has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It has also been shown to have low toxicity in normal cells, which makes it a promising candidate for further research. However, N-(2-furylmethyl)-2-(3-phenylpropanoyl)hydrazinecarbothioamide also has some limitations for lab experiments. It has low solubility in water, which can make it difficult to administer in vivo. In addition, more research is needed to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for research on N-(2-furylmethyl)-2-(3-phenylpropanoyl)hydrazinecarbothioamide. One area of interest is the development of N-(2-furylmethyl)-2-(3-phenylpropanoyl)hydrazinecarbothioamide analogs that may have improved solubility and bioavailability. Another area of interest is the investigation of N-(2-furylmethyl)-2-(3-phenylpropanoyl)hydrazinecarbothioamide in combination with other anti-cancer agents, which may enhance its anti-tumor activity. Finally, more research is needed to fully understand the mechanism of action of N-(2-furylmethyl)-2-(3-phenylpropanoyl)hydrazinecarbothioamide and its potential applications in cancer therapy.
Conclusion
In conclusion, N-(2-furylmethyl)-2-(3-phenylpropanoyl)hydrazinecarbothioamide is a promising compound that has been studied for its potential applications in scientific research, particularly in the field of cancer research. Its synthesis method is relatively simple, and it has been shown to have interesting biochemical and physiological effects. While more research is needed to fully understand its mechanism of action and potential side effects, N-(2-furylmethyl)-2-(3-phenylpropanoyl)hydrazinecarbothioamide has the potential to be a valuable tool in the fight against cancer.
properties
IUPAC Name |
1-(furan-2-ylmethyl)-3-(3-phenylpropanoylamino)thiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O2S/c19-14(9-8-12-5-2-1-3-6-12)17-18-15(21)16-11-13-7-4-10-20-13/h1-7,10H,8-9,11H2,(H,17,19)(H2,16,18,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSADWQGAXLOFRA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCC(=O)NNC(=S)NCC2=CC=CO2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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